Cas no 1806538-78-2 (2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one
• CAS No: 1806538-78-2
• MF: C₁₀H₉Br₂NO₃
• MW: 350.991361379623
• CID: 4978118
• Update Time: 2025-06-11

2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one

• Inchi： 1S/C10H9Br2NO3/c1-6(12)10(14)9-7(5-11)3-2-4-8(9)13(15)16/h2-4,6H,5H2,1H3
• InChI Key： XEGXVTZBSHVPIA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CBr)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.2
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one (CAS No. 1806538-78-2) and Its Applications in Modern Chemical Biology

The compound 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one (CAS No. 1806538-78-2) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmacophores. This molecule, characterized by its brominated aromatic ring and nitro substituent, has garnered attention for its versatile reactivity and potential applications in drug discovery. The structural features of this compound not only facilitate its use as a building block in organic synthesis but also open up possibilities for exploring its role in medicinal chemistry.

One of the most compelling aspects of 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one is its ability to serve as a precursor for the development of bioactive molecules. The presence of a bromomethyl group at the para position relative to the nitro group allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are critical targets in oncology research. The nitro group, while traditionally considered a reactive handle for reduction to an amine or diazotization, can also participate in metal-catalyzed reactions that introduce additional functional groups. This dual functionality makes 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one a valuable intermediate for generating diverse libraries of compounds suitable for high-throughput screening.

In addition to its role in small-molecule drug discovery, this compound has shown promise in materials science, particularly in the development of organic electronic materials. The bromine substituents can be leveraged to create conjugated polymers with enhanced thermal stability and charge transport properties. Such materials are increasingly relevant in the fabrication of flexible electronics and organic photovoltaics, where tunable electronic properties are essential.

The nitro group in 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one also plays a crucial role in modulating the electronic properties of the aromatic system. Upon reduction, it can form an amine derivative that exhibits different spectroscopic and reactivity profiles compared to its oxidized form. This redox behavior is exploited in various chemical biology applications, including the study of enzyme mechanisms and the development of redox-sensitive probes.

From a synthetic chemistry perspective, the reactivity of this compound allows for orthogonal functionalizations, enabling chemists to introduce multiple distinct groups at different positions on the molecule. This flexibility is particularly valuable when designing molecules with multiple binding sites or when aiming to fine-tune physicochemical properties such as solubility and metabolic stability.

The growing interest in 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one is also driven by its potential applications in medicinal chemistry beyond kinase inhibition. For instance, it has been explored as a precursor for developing antiviral agents, where modifications at the aromatic core can influence binding interactions with viral proteases or polymerases. The ability to derivatize both the bromomethyl and nitro functionalities provides chemists with a robust platform for generating structurally diverse candidates.

Advances in computational chemistry have further enhanced the utility of this compound by enabling rapid virtual screening and de novo design strategies. Molecular modeling studies indicate that small modifications around the core scaffold can significantly alter binding affinities to biological targets. This computational predictability is crucial for optimizing lead compounds before they enter more costly experimental phases.

The versatility of 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one extends to its use as a ligand in transition-metal catalysis. The bromine atoms serve as convenient handles for palladium or copper-catalyzed cross-coupling reactions, while the nitro group can be used as a directing group for asymmetric catalysis under certain conditions. Such catalytic strategies are increasingly employed to construct chiral molecules enantioselectively, which are often required for therapeutic agents.

In conclusion, 2-Bromo-1-(2-(bromomethyl)-6-nitrophenyl)propan-1-one (CAS No. 1806538-78-2) stands out as a multifunctional building block with broad applications across chemical biology and materials science. Its unique structural features enable diverse synthetic pathways and functionalizations, making it indispensable for researchers aiming to develop novel bioactive molecules or advanced materials. As our understanding of molecular interactions deepens, this compound will undoubtedly continue to play a pivotal role in shaping future discoveries.